2-((difluoromethyl)sulfonyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide
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Description
2-((difluoromethyl)sulfonyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C18H15F2NO4S2 and its molecular weight is 411.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Modification
Fluoroalkylative Aryl Migration
The compound has been used in the synthesis process involving fluoroalkylation/aryl migration/SO2 extrusion of conjugated N-arylsulfonylated amides, showcasing its role in complex chemical reactions (He, Tan, Ni, & Hu, 2015).
Furan and Thiophene Derivatives Synthesis
It plays a role in the synthesis of aryl benzo[b]furan thioethers and is involved in reactions with aryl sulfonyl hydrazides (Zhao, Zhang, Lu, Li, & Lu, 2015).
Glycosylation Protocols
The compound is part of glycosylation protocols, aiding in the preparation of oligosaccharides containing both furanose and pyranose residues (Chang & Lowary, 2000).
Analytical and Detection Applications
Chemosensor for Cd2+ and CN− Ions
It is utilized in a phenoxazine-based fluorescent chemosensor for the detection of Cd2+ and CN− ions, demonstrating its application in sensitive detection mechanisms (Ravichandiran et al., 2020).
Collision Induced Dissociation Studies
The compound is involved in studies exploring the effects of sulfur and oxygen atoms on the collision-induced dissociation behavior of certain ions (Kaczorowska & Ośmiałowski, 2018).
Biochemical and Medical Applications
Anticancer Evaluation
Derivatives of this compound have been evaluated for their anticancer activity, showing potential in the treatment of various cancer types (Ravichandiran et al., 2019).
Polymer Research
It contributes to the synthesis of novel hybrid polymers with thiophenylanilino and furanylanilino backbones, used in material science applications (Baldwin et al., 2008).
Environmental and Agrochemical Research
- Insecticide Development: The compound's derivatives have been used in the development of novel insecticides, particularly effective against lepidopterous pests (Tohnishi et al., 2005).
properties
IUPAC Name |
2-(difluoromethylsulfonyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2NO4S2/c19-18(20)27(23,24)16-6-2-1-5-15(16)17(22)21(10-13-7-8-25-12-13)11-14-4-3-9-26-14/h1-9,12,18H,10-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLMQAMVPEUNTLT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N(CC2=COC=C2)CC3=CC=CS3)S(=O)(=O)C(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2NO4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.